Cas no 59595-85-6 (POLY(4 4'-METHYLENEBIS(PHENYL ISOCYANAT&)

• Product Name: POLY(4 4'-METHYLENEBIS(PHENYL ISOCYANAT&
• CAS No: 59595-85-6
• MF: C₃₀H₄₀N₂O₈
• MW: 556.64720916748
• CID: 950375
• Update Time: 2023-03-27

POLY(4 4'-METHYLENEBIS(PHENYL ISOCYANAT& Chemical and Physical Properties

Names and Identifiers

• polycaprolactone]
• poly(4,4'-methylenebis(phenyl isocyanate)-alt-but
• Poly[4,4-methylenebis(phenyl isocyanate)-alt-1,4-butanediol/poly(ethylene glycol-co-propylene glycol/polycaprolactone]
• POLY(4 4'-METHYLENEBIS(PHENYL ISOCYANAT&
• 2-oxepanone,polymerwith1,4-butanediol,1,1’-methylenebis[4-isocyanatobenzene
• Poly[4,4μ-methylenebis(phenyl isocyanate)-alt-1,4-butanediol/poly(ethylene glycol-co-propylene glycol/polycaprolactone]

• Inchi： 1S/C15H10N2O2.C6H10O2.C4H10O2.C3H6O.C2H4O/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19;7-6-4-2-1-3-5-8-6;5-3-1-2-4-6;1-3-2-4-3;1-2-3-1/h1-8H,9H2;1-5H2;5-6H,1-4H2;3H,2H2,1H3;1-2H2
• InChI Key： IYRHILKKDQYBQV-UHFFFAOYSA-N
• SMILES： C1OC1.CC1OC1.C(C1C=CC(N=C=O)=CC=1)C1C=CC(N=C=O)=CC=1.C(CO)CCO.O=C1OCCCCC1

Computed Properties

• Exact Mass: 323.136887
• Monoisotopic Mass: 323.136887
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102

Experimental Properties

• Density: 1.18 g/mL at 25 °C(lit.)